4-[(Cyclopropanemethoxy)methyl]-3-fluorobenzaldehyde

Specification

• Molecular Formula: C12H13FO2
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 4-(cyclopropylmethoxymethyl)-3-fluorobenzaldehyde
• Standard InChI: InChI=1S/C12H13FO2/c13-12-5-10(6-14)3-4-11(12)8-15-7-9-1-2-9/h3-6,9H,1-2,7-8H2
• Standard InChI Key: BJQNFTZQKVFSOY-UHFFFAOYSA-N
• SMILES: C1CC1COCC2=C(C=C(C=C2)C=O)F
• Canonical SMILES: C1CC1COCC2=C(C=C(C=C2)C=O)F

Introduction

4-[(Cyclopropanemethoxy)methyl]-3-fluorobenzaldehyde is an organic compound classified under aromatic aldehydes. Its molecular formula is C12H13FO2, and it features a cyclopropanemethoxy group attached to a benzaldehyde structure with a fluorine atom at the meta position. This compound is notable for its potential applications in organic synthesis and medicinal chemistry, particularly in the development of pharmaceuticals.

Synthesis

The synthesis of 4-[(Cyclopropanemethoxy)methyl]-3-fluorobenzaldehyde typically involves multiple steps, starting from appropriate precursors. While detailed synthesis protocols are not widely published, the compound can be prepared through standard organic synthesis techniques, such as alkylation and fluorination reactions.

Applications in Organic Synthesis and Medicinal Chemistry

This compound is valuable in organic synthesis due to its unique functional groups, which can participate in various chemical reactions. In medicinal chemistry, it serves as a building block for the development of pharmaceuticals, where the fluorine atom and cyclopropanemethoxy group can modulate biological activity.

Research Findings

Research on this compound is relatively limited, but its structural features suggest potential for further investigation. The presence of a fluorine atom and a cyclopropanemethoxy group could provide insights into how these functional groups influence biological activity and chemical reactivity.